Cas no 866155-99-9 (4-Chloro-2-{[2-(morpholin-4-yl)ethyl]amino}-1,3-thiazole-5-carbonitrile)

• Product Name: 4-Chloro-2-{[2-(morpholin-4-yl)ethyl]amino}-1,3-thiazole-5-carbonitrile
• CAS No: 866155-99-9
• MF: C₁₀H₁₃ClN₄OS
• MW: 272.754419088364
• CID: 5742485
• PubChem ID: 4593838
• Update Time: 2023-11-10

4-Chloro-2-{[2-(morpholin-4-yl)ethyl]amino}-1,3-thiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS005107952
• MS-2108
• 4-chloro-2-{[2-(morpholin-4-yl)ethyl]amino}-1,3-thiazole-5-carbonitrile
• SR-01000309945
• 866155-99-9
• 4-chloro-2-(2-morpholin-4-ylethylamino)-1,3-thiazole-5-carbonitrile
• SR-01000309945-1
• 4-chloro-2-[(2-morpholinoethyl)amino]-1,3-thiazole-5-carbonitrile
• 4-Chloro-2-{[2-(morpholin-4-yl)ethyl]amino}-1,3-thiazole-5-carbonitrile

• Inchi： 1S/C10H13ClN4OS/c11-9-8(7-12)17-10(14-9)13-1-2-15-3-5-16-6-4-15/h1-6H2,(H,13,14)
• InChI Key： MQMWNSUPPJFVED-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)SC(=N1)NCCN1CCOCC1

Computed Properties

• Exact Mass: 272.0498599g/mol
• Monoisotopic Mass: 272.0498599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 89.4Ų